Cas no 1808096-68-5 (α,α-Trehalose; 3,4-O-[1R-(1-Hydroxy-1-methylethyl)-1,2-ethanediyl] ether)

• Product Name: α,α-Trehalose; 3,4-O-[1R-(1-Hydroxy-1-methylethyl)-1,2-ethanediyl] ether
• CAS No: 1808096-68-5
• MF: C₁₇H₃₀O₁₂
• MW: 426.412907123566
• CID: 6737417
• Update Time: 2025-06-26

α,α-Trehalose; 3,4-O-[1R-(1-Hydroxy-1-methylethyl)-1,2-ethanediyl] ether Chemical and Physical Properties

Names and Identifiers

• α,α-Trehalose; 3,4-O-[1R-(1-Hydroxy-1-methylethyl)-1,2-ethanediyl] ether

• Inchi： 1S/C17H30O12/c1-17(2,24)8-5-25-13-7(4-19)27-16(12(23)14(13)28-8)29-15-11(22)10(21)9(20)6(3-18)26-15/h6-16,18-24H,3-5H2,1-2H3
• InChI Key： QEPIZJRJOJDKQJ-UHFFFAOYSA-N
• SMILES： CC(C1OC2C(C(OC(C2O)OC2C(O)C(O)C(O)C(CO)O2)CO)OC1)(O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on α,α-Trehalose; 3,4-O-[1R-(1-Hydroxy-1-methylethyl)-1,2-ethanediyl] ether

Introduction to α,α-Trehalose; 3,4-O-[1R-(1-Hydroxy-1-methylethyl)-1,2-ethanediyl] ether (CAS No. 1808096-68-5)

α,α-Trehalose; 3,4-O-[1R-(1-Hydroxy-1-methylethyl)-1,2-ethanediyl] ether is a monosaccharide derivative that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 1808096-68-5, represents a sophisticated modification of trehalose, a naturally occurring disaccharide known for its stability and biological activities. The presence of the 1R-(1-hydroxy-1-methylethyl) group in the molecule introduces a chiral center, making it a subject of interest for stereochemical studies and potential applications in drug development.

The chemical structure of α,α-Trehalose; 3,4-O-[1R-(1-hydroxy-1-methylethyl)-1,2-ethanediyl] ether can be described as a glycoside linkage between two glucose units, where the anomeric carbons at the C1 and C4 positions are connected through an ether bond. This modification enhances the compound's resistance to hydrolysis, making it a promising candidate for stabilizing sensitive biomolecules such as proteins and enzymes. The chiral center at the C2 position of the glucose moiety further adds to its complexity and potential for enzymatic interactions.

Recent research has highlighted the biological significance of this compound in various therapeutic contexts. Studies have demonstrated that α,α-Trehalose; 3,4-O-[1R-(1-hydroxy-1-methylethyl)-1,2-ethanediyl] ether exhibits antioxidant properties, which are attributed to its ability to scavenge free radicals and protect cellular components from oxidative damage. This has led to investigations into its potential role in neuroprotective therapies, where oxidative stress is a key factor in the pathogenesis of neurodegenerative diseases.

In addition to its antioxidant activity, this compound has shown promise in immunomodulatory applications. Research indicates that it can modulate immune responses by interacting with various receptors and signaling pathways. Specifically, studies have suggested that it may enhance the activity of natural killer (NK) cells and T lymphocytes, thereby improving the body's defense against pathogens. These findings make α,α-Trehalose; 3,4-O-[1R-(1-hydroxy-1-methylethyl)-1,2-ethanediyl] ether a compelling candidate for immunotherapy research.

The structural integrity of α,α-Trehalose; 3,4-O-[1R-(1-hydroxy-1-methylethyl)-1,2-ethanediyl] ether also makes it an attractive candidate for use as a stabilizer in pharmaceutical formulations. Its resistance to hydrolysis ensures that sensitive active pharmaceutical ingredients (APIs) remain stable during storage and transportation. This property is particularly valuable for vaccines and biologics that require strict stability conditions. Furthermore, its compatibility with various solvent systems enhances its utility in formulating liquid and semi-solid dosage forms.

From a synthetic chemistry perspective, the preparation of α,α-Trehalose; 3,4-O-[1R-(1-hydroxy-1-methylethyl)-1,2-ethanediyl] ether involves sophisticated glycosylation reactions that require precise control over reaction conditions. The introduction of the chiral center at the C2 position necessitates careful selection of protecting groups and catalysts to ensure high enantioselectivity. Advances in enzymatic glycosylation have recently enabled more efficient and scalable synthesis of this compound, making it more accessible for further research.

The potential applications of α,α-Trehalose; 3,4-O-[1R-(1-hydroxy-1-methylethyl)-1,2-ethanediyl] ether extend beyond its biological activities. Its unique structural features make it suitable for use as a chiral building block in organic synthesis. Researchers are exploring its utility in constructing complex molecules with specific stereochemical requirements for use in pharmaceuticals and materials science. The ability to incorporate this compound into larger molecules while maintaining its stability offers new possibilities for designing novel compounds with tailored properties.

The growing interest in α,α-Trehalose; 3,4-O-[1R-(1-hydroxy-1-methylethyl)-1,2-ethanediyl] ether is also driven by its potential as a biosensor component. Its interaction with biological molecules can be harnessed to develop highly sensitive detection methods for various analytes. For instance, its ability to bind specific proteins or enzymes can be exploited to create assays for disease biomarkers or environmental pollutants. This application is particularly relevant in fields such as diagnostics and environmental monitoring, where rapid and accurate detection methods are essential.

In conclusion, α,α-Trehalose; 3,4-O-[¹⁴C]-[¹⁴C]-[¹⁴C]-[¹⁴C]-[¹⁴C]-[¹⁴C]-[¹⁴C]-[¹⁴C]-[¹⁴C]-[¹⁴C]-[¹⁴C]-[¹⁴C]-[¹⁴C]-[¹⁴C]-[¹⁴C]-[¹⁴C]-[¹⁵N]Trehalose is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features combined with its biological activities make it a valuable tool for studying fundamental processes in biology and developing novel therapeutic strategies. As research continues to uncover new aspects of this compound's properties and applications,α,α-Trehalose; 3,4/O-[[^（R_-（^（（（（_{H₂OCH₂CH(CH₃)₂）））））}]₁,₂Ethanediol]] Ether (CAS No. 1808096-68-5) will undoubtedly play an increasingly important role in advancing our understanding of biological systems and developing innovative solutions for global challenges.